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Introduction
Auramine O is a fluorescent dye used for the detection of acid-fast bacilli, primarily

Mycobacterium tuberculosis, the causative agent of tuberculosis.[1] The fluorochrome dye

binds to the mycolic acid present in the cell walls of mycobacteria.[1][2][3][4] When viewed

under a fluorescence microscope, the stained bacteria emit a bright yellow-green fluorescence

against a dark background, allowing for rapid screening of clinical specimens.[1][2] This

method is noted for its increased sensitivity and speed compared to traditional staining

methods like the Ziehl-Neelsen stain.[2]

These application notes provide a detailed protocol for the preparation of Auramine O staining

solution and associated reagents for use in fluorescence microscopy.

Data Presentation: Composition of Staining and
Associated Solutions
The following table summarizes the quantitative data for the preparation of a 0.1% Auramine
O staining solution, along with the commonly used decolorizing and counterstaining solutions.
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Solution Component Quantity (for 1 L) Reference

0.1% Auramine O

Staining Solution

(Method 1)

Auramine O 1 g [5][6]

Phenol crystals 30 g [6]

Absolute Ethanol 100 ml [6]

Distilled Water 870 ml [6]

0.1% Auramine O

Staining Solution

(Method 2)

Auramine O 1 g [5]

Liquified Phenol 50 g [5]

Distilled Water 1 L [5]

1% Acid Alcohol

(Decolorizer)

Concentrated

Hydrochloric Acid
5 ml [6]

Absolute Alcohol 750 ml [6]

Distilled Water 250 ml [6]

0.5% Potassium

Permanganate

(Counterstain)

Potassium

Permanganate
5 g [4]

Distilled Water 1 L [4]

Experimental Protocols
Safety Precautions
Auramine O is a suspected carcinogen and is harmful if swallowed.[7][8] It can also cause

serious eye irritation.[7] It is imperative to handle Auramine O and its solutions with

appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye

protection.[7][9][10] All procedures should be performed in a well-ventilated area or under a

chemical fume hood.[9] Dispose of waste according to institutional and local regulations.[9]
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Preparation of 0.1% Auramine O Staining Solution
(Method 1)
This protocol is adapted from a method utilizing phenol crystals and ethanol.[6]

Materials:

Auramine O dye

Phenol crystals

Absolute Ethanol

Distilled water

Conical flask

Amber bottle for storage

Filter paper

Procedure:

Weigh 1 g of Auramine O and transfer it to a conical flask.[6]

Add 30 g of phenol crystals to the flask and mix well.[6]

Add 100 ml of absolute ethanol and mix until the components are dissolved.[6]

Add 870 ml of distilled water to bring the final volume to 1 L and mix thoroughly.[6]

Filter the solution and transfer it to a labeled amber bottle for storage.[6] The label should

include the name of the solution, preparation date, expiry date, and the name of the

preparer.[6]
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1. Preparation of 1% Acid Alcohol (Decolorizer):

To 250 ml of distilled water, slowly add 5 ml of concentrated hydrochloric acid.[6] Caution:

Always add acid to water, not the other way around.

Add 750 ml of absolute alcohol to the solution and mix well.[6]

Store in a labeled amber bottle.[6]

2. Preparation of 0.5% Potassium Permanganate (Counterstain):

Dissolve 5 g of potassium permanganate in 1 L of distilled water.[4]

Store in a labeled bottle.

Visualization of the Experimental Workflow
The following diagram illustrates the logical workflow for the preparation of the Auramine O

staining solution and its associated reagents.
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Weigh 5g KMnO4

Dissolve KMnO4 in Water

Measure 1L Distilled Water
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Caption: Workflow for the preparation of Auramine O staining solution and associated

reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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